Cas no 1227960-34-0 (2-bromo-5-(methyl-13C)thiophene)

• Product Name: 2-bromo-5-(methyl-13C)thiophene
• CAS No: 1227960-34-0
• MF: C₅H₅BrS
• MW: 178.054854154587
• CID: 6824208
• PubChem ID: 132647876
• Update Time: 2025-03-28

2-bromo-5-(methyl-13C)thiophene Chemical and Physical Properties

Names and Identifiers

• 1227960-34-0
• 2-bromo-5-(methyl-13C)thiophene
• CS-22272

• Inchi： 1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3/i1+1
• InChI Key： ACDLOOGOFKSUPO-OUBTZVSYSA-N
• SMILES： BrC1=CC=C([13CH3])S1

Computed Properties

• Exact Mass: 176.93289Da
• Monoisotopic Mass: 176.93289Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2Ų